Cas no 601514-64-1 (6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde)

6-Benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde is a versatile heterocyclic compound featuring a naphthyridine core with a benzyl substituent and a formyl functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The presence of the aldehyde group allows for further functionalization through condensation or nucleophilic addition reactions, while the benzyl moiety enhances stability and solubility in organic solvents. This compound is well-suited for applications in medicinal chemistry, where it can serve as a scaffold for designing inhibitors or modulators of biological targets. High purity and consistent quality ensure reliable performance in research and industrial settings.
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde structure
601514-64-1 structure
Product Name:6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
CAS No:601514-64-1
MF:C16H16N2O
MW:252.311043739319
MDL:MFCD28399004
CID:4715526
Update Time:2025-06-08

6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Benzyl-5,6,7,8-tetrahydro-[2,6]naphthyridine-1-carbaldehyde
    • 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
    • MDL: MFCD28399004
    • Inchi: 1S/C16H16N2O/c19-12-16-15-7-9-18(11-14(15)6-8-17-16)10-13-4-2-1-3-5-13/h1-6,8,12H,7,9-11H2
    • InChI Key: OBELTANFXRRMGK-UHFFFAOYSA-N
    • SMILES: O=CC1C2=C(C=CN=1)CN(CC1C=CC=CC=1)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Topological Polar Surface Area: 33.2

6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB403839-250 mg
6-Benzyl-5,6,7,8-tetrahydro-[2,6]naphthyridine-1-carbaldehyde
601514-64-1
250 mg
€1,050.10 2023-07-19
TRC
B115770-5mg
6-Benzyl-5,6,7,8-tetrahydro-[2,6]naphthyridine-1-carbaldehyde
601514-64-1
5mg
$ 110.00 2022-06-07
TRC
B115770-10mg
6-Benzyl-5,6,7,8-tetrahydro-[2,6]naphthyridine-1-carbaldehyde
601514-64-1
10mg
$ 175.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5047-100MG
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
601514-64-1 95%
100MG
¥ 1,280.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5047-250MG
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
601514-64-1 95%
250MG
¥ 2,052.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5047-500MG
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
601514-64-1 95%
500MG
¥ 3,418.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5047-1G
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
601514-64-1 95%
1g
¥ 5,121.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5047-5G
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
601514-64-1 95%
5g
¥ 15,364.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5047-10G
6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde
601514-64-1 95%
10g
¥ 25,608.00 2023-04-04
abcr
AB403839-250mg
6-Benzyl-5,6,7,8-tetrahydro-[2,6]naphthyridine-1-carbaldehyde; .
601514-64-1
250mg
€1050.10 2025-04-17

Additional information on 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde

6-Benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde (CAS No. 601514-64-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

6-Benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde (CAS No. 601514-64-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of naphthyridines, which are known for their diverse biological properties and applications in drug discovery and development.

The synthesis of 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde involves a series of well-defined chemical reactions. One common approach is the condensation of 2-chloroacetyl chloride with benzylamine to form an intermediate chloroacetamide. This intermediate is then subjected to a cyclization reaction with an appropriate nitrile or amide to form the naphthyridine core. The final step involves the reduction of the nitrile or amide group to form the tetrahydro derivative and subsequent oxidation to generate the aldehyde functionality.

The structural features of 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde make it an attractive scaffold for medicinal chemists. The presence of the benzyl group and the tetrahydro naphthyridine ring system provides a rigid and planar structure that can interact with various biological targets. Additionally, the aldehyde functionality can be readily modified through various chemical transformations to generate a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The mechanism of action involves the inhibition of specific enzymes and signaling pathways that are implicated in these diseases.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective effects of 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde. The results demonstrated that this compound can effectively protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde have also been studied extensively. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 6-benzyl-5,6,7,8-tetrahydro-2,6-naphthyridine-1-carbaldehyde (CAS No. 601514-64-1) is a highly versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive scaffold for the development of new drugs targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd